Cas no 16386-93-9 (2,2-dimethylpent-4-enoic acid)

• Product Name: 2,2-dimethylpent-4-enoic acid
• CAS No: 16386-93-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00012304
• CID: 50400
• PubChem ID: 140065
• Update Time: 2025-04-18

2,2-dimethylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpent-4-enoic acid
• 2,2-Dimethyl-4-pentenoic Acid
• EOS-61425
• RARECHEM AL BE 0684
• 2,2-Dimethyl-pent-4-enoic acid
• 4-Pentenoic acid, 2,2-dimethyl-
• 2,2-Dimethylpent-4-enoicacid
• 2,2-Dimethyl-4-pentenoic acid 95%
• 2,2-Dimethy1-4-pentenoic acid, 95%
• 8CR4G8F32N
• 2,2-DIMETHYL-4-PENTENOICACID
• LMFA01020121
• PubChem12797
• KSC495E3R
• 2,2-dimethyl4-pentenoic acid
• BGUAPYRHJPWVEM-UHFFFAOYSA-N
• SBB053609
• LS40113
• SY021108
• CS-W016552
• J-010098
• EN300-147778
• 16386-93-9
• D4354
• AKOS006223729
• MFCD00012304
• A26542
• 4-(4-HYDROXY-3-METHOXYPHENYL)BUTAN-2-ONEOXIME
• AMY31132
• 2,2-Dimethyl-4-pentenoic acid, 95%
• CHEBI:179475
• UNII-8CR4G8F32N
• BS-15581
• SCHEMBL293485
• DTXSID00167667
• F8885-1640
• FT-0600338
• DTXCID2090158
• DB-005813
• 2,2-dimethylpent-4-enoic acid

• MDL： MFCD00012304
• Inchi： 1S/C7H12O2/c1-4-5-7(2,3)6(8)9/h4H,1,5H2,2-3H3,(H,8,9)
• InChI Key： BGUAPYRHJPWVEM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC=C)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.933 g/mL at 25 °C(lit.)
• Melting Point: -9.25°C (estimate)
• Boiling Point: 104-108 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 37.30000
• LogP: 1.67330
• Solubility: Not determined

2,2-dimethylpent-4-enoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8